Cas no 2172167-54-1 (3-3-cyclopentyl-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamidopentanoic acid)

• Product Name: 3-3-cyclopentyl-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamidopentanoic acid
• CAS No: 2172167-54-1
• MF: C₂₈H₃₄N₂O₅
• MW: 478.579967975616
• CID: 6080001
• PubChem ID: 165576240
• Update Time: 2025-07-02

3-3-cyclopentyl-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamidopentanoic acid Chemical and Physical Properties

Names and Identifiers

• 3-3-cyclopentyl-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamidopentanoic acid
• EN300-1559554
• 2172167-54-1
• 3-[3-cyclopentyl-3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)propanamido]pentanoic acid

• Inchi： 1S/C28H34N2O5/c1-2-19(15-27(32)33)29-26(31)16-25(18-9-3-4-10-18)30-28(34)35-17-24-22-13-7-5-11-20(22)21-12-6-8-14-23(21)24/h5-8,11-14,18-19,24-25H,2-4,9-10,15-17H2,1H3,(H,29,31)(H,30,34)(H,32,33)
• InChI Key： SIKGIXIOKIYSKF-UHFFFAOYSA-N
• SMILES： O(CC1C2C=CC=CC=2C2=CC=CC=C12)C(NC(CC(NC(CC(=O)O)CC)=O)C1CCCC1)=O

Computed Properties

• Exact Mass: 478.24677219g/mol
• Monoisotopic Mass: 478.24677219g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 35
• Rotatable Bond Count: 11
• Complexity: 715
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.7
• Topological Polar Surface Area: 105Ų

Additional information on 3-3-cyclopentyl-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamidopentanoic acid

Research Brief on 3-3-cyclopentyl-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamidopentanoic acid (CAS: 2172167-54-1)

In recent years, the compound 3-3-cyclopentyl-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamidopentanoic acid (CAS: 2172167-54-1) has garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique structural features, has been explored for its potential applications in drug discovery, particularly in the development of peptide-based therapeutics and targeted drug delivery systems. The presence of the fluorenylmethoxycarbonyl (Fmoc) protecting group and cyclopentyl moiety in its structure makes it a versatile intermediate for synthetic modifications and biological studies.

Recent studies have focused on the synthesis and characterization of this compound, leveraging advanced techniques such as solid-phase peptide synthesis (SPPS) and high-performance liquid chromatography (HPLC) for purification. Researchers have highlighted its role as a key building block in the construction of peptide conjugates, which are increasingly being used to enhance the pharmacokinetic properties of therapeutic agents. The Fmoc group, in particular, facilitates the stepwise assembly of peptides while providing stability during synthesis, making this compound a valuable tool in medicinal chemistry.

One of the most promising applications of 3-3-cyclopentyl-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamidopentanoic acid lies in its potential to improve drug targeting and delivery. Recent preclinical studies have demonstrated its utility in the design of prodrugs and antibody-drug conjugates (ADCs), where its structural features enable precise control over drug release kinetics. Additionally, its compatibility with biocompatible polymers has opened new avenues for the development of nanocarrier systems, which aim to enhance the bioavailability and therapeutic efficacy of poorly soluble drugs.

Despite these advancements, challenges remain in optimizing the synthetic routes and scalability of this compound. Researchers are actively investigating alternative strategies to reduce production costs and improve yield, with a focus on green chemistry principles. Furthermore, ongoing studies are exploring its biological activity and safety profile, which are critical for its transition from laboratory research to clinical applications. Collaborative efforts between academia and industry are expected to accelerate the translation of these findings into tangible therapeutic solutions.

In conclusion, 3-3-cyclopentyl-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamidopentanoic acid (CAS: 2172167-54-1) represents a promising candidate in the realm of chemical biology and drug development. Its unique structural attributes and versatile applications underscore its potential to address unmet medical needs. As research progresses, this compound is likely to play a pivotal role in the design of next-generation therapeutics, offering new hope for patients across a spectrum of diseases.